Cas no 1566365-36-3 (4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine
• CAS No: 1566365-36-3
• MF: C₈H₈N₂S₂
• MW: 196.292518615723
• CID: 6594558
• PubChem ID: 112562183
• Update Time: 2025-07-23

4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine
• SCHEMBL21484723
• EN300-1837376
• 1566365-36-3

• Inchi： 1S/C8H8N2S2/c1-5-2-11-3-6(5)7-4-12-8(9)10-7/h2-4H,1H3,(H2,9,10)
• InChI Key： BFMSATYTPYMBNT-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1=CSC(N)=N1

Computed Properties

• Exact Mass: 196.01289061g/mol
• Monoisotopic Mass: 196.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.4Ų

Additional information on 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine

Introduction to 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine (CAS No. 1566365-36-3)

4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1566365-36-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The structural motif of 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine incorporates a thiophene ring fused with a thiazole core, making it a promising candidate for further exploration in drug discovery and development.

The thiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a 4-methylthiophen-3-yl substituent enhances the compound's complexity and potential for modulating biological pathways. This unique structural feature positions 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease mechanisms. Thiazole derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine structure exhibits potential binding affinity to several key proteins involved in metabolic disorders, inflammation, and cancer progression. Preliminary computational studies suggest that this compound may disrupt aberrant signaling pathways by competitively inhibiting target enzymes.

One of the most compelling aspects of 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine is its versatility in medicinal chemistry modifications. Researchers have explored various synthetic strategies to optimize its pharmacokinetic properties and enhance its bioavailability. For instance, derivatization at the amine group has been investigated to improve solubility and metabolic stability. Additionally, structural analogs have been synthesized to assess their efficacy in preclinical models.

The pharmacological profile of 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine has been preliminarily evaluated in vitro using cell-based assays. These studies indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicology assessments have shown that 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amine exhibits low toxicity at sub therapeutic doses, which is a critical factor for drug development.

Advances in synthetic methodologies have enabled the efficient preparation of 4-(4-methylthiophen-3-yl)-1,3-thiazol-2-amines, making it more feasible to conduct large-scale screenings for biological activity. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced potency and selectivity. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The role of computational chemistry in designing and optimizing thiazole derivatives cannot be overstated. Molecular docking simulations have been instrumental in predicting binding interactions between 4-(4-methylthiophenyl)-1H-thiazole derivatives and target proteins. These simulations help guide synthetic efforts by identifying key pharmacophores responsible for biological activity. Additionally, quantum mechanical calculations have provided insights into the electronic properties of this compound series, aiding in the design of more effective analogs.

Recent studies have also highlighted the importance of understanding the metabolic fate of thiazole derivatives like 4-(4-methylthiophenyl)-1H-thiazole. Metabolomic analyses have revealed that these compounds undergo biotransformation via multiple pathways, including oxidation and conjugation reactions. This information is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The integration of machine learning algorithms has further accelerated the discovery process for thiazole-based drugs. Predictive models have been developed to forecast biological activity based on structural features alone. These models leverage large datasets of experimentally validated compounds to identify new molecular entities with desired properties.

In conclusion,(CAS No.) 1566365–36–3 represents a structurally intriguing thiazole derivative with significant potential in pharmaceutical applications. Its unique combination of a thiophene ring and a thiazole core makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and optimize synthetic methodologies,(CAS No.) 1566365–36–3 will undoubtedly play a pivotal role in shaping future therapeutic strategies.